molecular formula C10H12O3S3 B8335551 2-(3-(Thiophen-2-yl)prop-2-ynylthio)ethyl methanesulfonate

2-(3-(Thiophen-2-yl)prop-2-ynylthio)ethyl methanesulfonate

Cat. No.: B8335551
M. Wt: 276.4 g/mol
InChI Key: GPTHDCZNZKLQEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-(Thiophen-2-yl)prop-2-ynylthio)ethyl methanesulfonate is a useful research compound. Its molecular formula is C10H12O3S3 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12O3S3

Molecular Weight

276.4 g/mol

IUPAC Name

2-(3-thiophen-2-ylprop-2-ynylsulfanyl)ethyl methanesulfonate

InChI

InChI=1S/C10H12O3S3/c1-16(11,12)13-6-9-14-7-2-4-10-5-3-8-15-10/h3,5,8H,6-7,9H2,1H3

InChI Key

GPTHDCZNZKLQEO-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OCCSCC#CC1=CC=CS1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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OCCSCC#Cc1cccs1
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Synthesis routes and methods II

Procedure details

A solution of 1.28 g of 9c and 1.5 ml of triethyl amine in 10 ml of diethyl ether was treated at 0° C. with 0.78 g of methanesulphonyl chloride in 5 ml of diethyl ether. The reaction mixture was stirred for ½ h and then quenched by addition of 20 ml of water. The product was extracted into ethyl acetate and the combined extracts were washed once with 1M K2CO3 and once with water, dried and concentrated, to provide 1.7 g as essentially pure 9d and was used without further purification in the next step.
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9c
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1.28 g
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0.78 g
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10 mL
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5 mL
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